Cas no 897611-98-2 (4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide)

• Product Name: 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• CAS No: 897611-98-2
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6447733
• Update Time: 2025-10-20

4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• 4-ethoxy-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide

• Inchi： 1S/C21H27N3O4S/c1-2-28-20-10-8-18(9-11-20)21(25)22-12-17-29(26,27)24-15-13-23(14-16-24)19-6-4-3-5-7-19/h3-11H,2,12-17H2,1H3,(H,22,25)
• InChI Key： FVCMILIVYGYSQE-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide

Research Briefing on 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS: 897611-98-2)

4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS: 897611-98-2) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its pharmacological properties and mechanisms of action. This research briefing aims to summarize the latest findings related to this compound, providing insights into its applications and future directions in drug development.

The compound's structure features a benzamide core linked to a phenylpiperazine moiety via a sulfonylethyl bridge, with an ethoxy substituent at the 4-position of the benzamide ring. This unique architecture has been associated with interactions with various biological targets, including receptors and enzymes involved in neurological and cardiovascular pathways. Recent investigations have highlighted its potential as a modulator of serotonin and dopamine receptors, suggesting possible applications in the treatment of psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and in vitro assays to evaluate the binding affinity of 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide to serotonin (5-HT) receptors. The results indicated a high affinity for the 5-HT1A and 5-HT2A subtypes, with IC50 values in the nanomolar range. These findings support the compound's potential as a lead candidate for developing novel antipsychotic or anxiolytic agents.

Further research has explored the compound's pharmacokinetic properties. A preclinical study conducted in rodent models demonstrated favorable oral bioavailability and blood-brain barrier penetration, critical factors for central nervous system (CNS) targeting drugs. However, challenges such as metabolic stability and potential off-target effects were noted, necessitating further structural optimization to enhance its drug-like properties.

Another area of interest is the compound's role in cardiovascular research. Preliminary data from a 2024 study suggested that 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide may exhibit vasodilatory effects through modulation of adrenergic receptors. This could open new avenues for treating hypertension and related conditions, although extensive clinical validation is required.

In conclusion, 4-ethoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS: 897611-98-2) represents a promising scaffold for drug discovery, with potential applications in neurology and cardiology. Future research should focus on optimizing its pharmacological profile, elucidating its precise mechanisms of action, and advancing it through preclinical and clinical development stages. Collaborative efforts between academia and industry will be essential to translate these findings into therapeutic breakthroughs.